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Compound of Interest

Compound Name: Fmoc-Oic-OH

Cat. No.: B557404

For Immediate Release: A detailed technical guide on Fmoc-Oic-OH ((2S,3aS,7aS)-1-Fmoc-
octahydro-1H-indole-2-carboxylic acid), a pivotal building block in peptide synthesis and drug
discovery, is now available for researchers, scientists, and professionals in drug development.
This document provides an in-depth overview of its chemical structure, physicochemical
properties, and key applications, with a focus on presenting clear, actionable data and
methodologies.

Core Chemical Identity and Structure

Fmoc-Oic-OH, a derivative of the non-proteinogenic amino acid L-octahydroindole-2-carboxylic
acid, is distinguished by the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group
on the indole nitrogen. This feature is instrumental in its application in solid-phase peptide
synthesis (SPPS), allowing for controlled, stepwise elongation of peptide chains.

The chemical structure of Fmoc-0ic-OH is formally identified as (2S,3aS,7aS)-1-[(9H-fluoren-
9-yImethoxy)carbonyl]octahydro-1H-indole-2-carboxylic acid.[1] Its molecular formula is
C24H25N04, and it has a molecular weight of approximately 391.46 g/mol .[2][3][4][5][6] The
compound is registered under the CAS Number 130309-37-4.[1][2][3][4][5][6][71[8][9][10]

Physicochemical Properties: A Tabulated Summary

For ease of reference and comparison, the key physicochemical properties of Fmoc-Oic-OH
are summarized in the table below. These properties are critical for its handling, storage, and
application in experimental settings.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b557404?utm_src=pdf-interest
https://www.benchchem.com/product/b557404?utm_src=pdf-body
https://www.benchchem.com/product/b557404?utm_src=pdf-body
https://www.benchchem.com/product/b557404?utm_src=pdf-body
https://www.apexbt.com/fmoc-oic-oh.html
https://www.lookchem.com/404.htm
https://www.chemsrc.com/en/cas/130309-37-4_585208.html
https://www.001chemical.com/chem/130309-37-4
https://www.scbt.com/p/fmoc-l-oic-oh-130309-37-4
https://advancedchemtech.com/product/fmoc-oic-oh/
https://www.apexbt.com/fmoc-oic-oh.html
https://www.lookchem.com/404.htm
https://www.chemsrc.com/en/cas/130309-37-4_585208.html
https://www.001chemical.com/chem/130309-37-4
https://www.scbt.com/p/fmoc-l-oic-oh-130309-37-4
https://advancedchemtech.com/product/fmoc-oic-oh/
https://www.chemimpex.com/products/02718
https://www.peptide.com/product/fmoc-oic-oh-130309-37-4/
https://p3bio.com/fmoc-oic-oh/
https://apisyn.com/aminoacids/fmoc-oic-oh
https://www.benchchem.com/product/b557404?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
Appearance White to off-white powder [21[31[7]
Molecular Formula C24H25N04 [21[3]1[41[5]
Molecular Weight 391.46 g/mol [21[31[4][5]
Boiling Point 592.4 + 33.0 °C (Predicted) [2][3]
Density 1.279 + 0.06 g/cm3 (Predicted) [2]
Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [11]
Acetate, DMSO, Acetone
Purity 298% (HPLC) [7]
[a]D20 =-25 £ 3° (c=1in
Optical Rotation DMF); [a]D20 = -38 £ 3° (c=1 [7]
in EtOH)
pKa 3.98 £ 0.20 (Predicted) [2]
Storage Temperature 2-8°C [2]

Applications in Research and Development

Fmoc-Oic-OH serves as a crucial component in the synthesis of peptides and
peptidomimetics, with significant implications for drug development.

Peptide Synthesis

The primary application of Fmoc-0ic-OH is as a building block in Fmoc-based solid-phase
peptide synthesis. The Fmoc group provides a stable protecting element that can be selectively
cleaved under mild basic conditions, typically with piperidine, without affecting other acid-labile
protecting groups on the peptide chain. This orthogonality is fundamental to the synthesis of
complex peptide sequences.[7]

Drug Development
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The unique conformational constraints imposed by the octahydroindole scaffold make Fmoc-
Oic-OH a valuable tool in the design of bioactive peptide mimetics.[12] These structures can
mimic or block the biological activity of natural peptides, leading to the development of novel
therapeutic agents. Its applications are particularly noted in the fields of oncology and
neurology.[7] For instance, it has been used in the synthesis of compounds with bradykinin B1
antagonist activity.[12]

Experimental Workflow: Fmoc-Solid Phase Peptide
Synthesis (SPPS)

The following diagram illustrates a generalized workflow for the incorporation of Fmoc-Oic-OH
into a peptide chain using manual solid-phase synthesis.

Amino Acid Coupling Cycle

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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